Cas no 1251246-60-2 (1-(2-Iodophenyl)guanidine)

• Product Name: 1-(2-Iodophenyl)guanidine
• CAS No: 1251246-60-2
• MF: C₇H₈IN₃
• MW: 261.062993049622
• MDL: MFCD10000730
• CID: 4691294
• Update Time: 2025-10-23

1-(2-Iodophenyl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-iodophenyl)guanidine
• 2-(2-iodophenyl)guanidine
• N-(2-Iodo-phenyl)-guanidine
• AMY27623
• 1-(2-Iodophenyl)guanidine

• MDL： MFCD10000730
• Inchi： 1S/C7H8IN3/c8-5-3-1-2-4-6(5)11-7(9)10/h1-4H,(H4,9,10,11)
• InChI Key： CBWUGDIABPRIMN-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1/N=C(\N)/N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1-(2-Iodophenyl)guanidine

1-(2-Iodophenyl)guanidine: A Comprehensive Overview

1-(2-Iodophenyl)guanidine, with the CAS number 1251246-60-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its guanidine functional group attached to a 2-iodophenyl moiety, which imparts unique chemical and biological properties. The structure of 1-(2-Iodophenyl)guanidine makes it a valuable tool in various research applications, particularly in drug discovery and chemical synthesis.

The synthesis of 1-(2-Iodophenyl)guanidine typically involves the reaction of 2-iodoaniline with an appropriate source of cyanamide or its derivatives. This process is optimized to ensure high yield and purity, which are critical for its use in subsequent studies. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, making it more accessible for researchers worldwide.

In terms of physical properties, 1-(2-Iodophenyl)guanidine is a crystalline solid with a melting point that falls within the range typical for such compounds. Its solubility characteristics are also noteworthy, as they influence its application in various experimental setups. The compound exhibits moderate solubility in polar solvents, which facilitates its use in solution-based reactions and assays.

The biological activity of 1-(2-Iodophenyl)guanidine has been a focal point of recent research efforts. Studies have demonstrated that this compound possesses potential bioactivity, particularly in the context of enzyme inhibition and cellular signaling pathways. For instance, investigations into its interaction with protein targets have revealed promising results, suggesting its potential as a lead compound for drug development.

One area where 1-(2-Iodophenyl)guanidine has shown particular promise is in the modulation of receptor activity. Recent research has highlighted its ability to bind to specific receptors with high affinity, potentially making it a candidate for therapeutic interventions in conditions such as inflammation and neurodegenerative diseases. These findings underscore the importance of further exploring its pharmacological profile.

In addition to its direct biological applications, 1-(2-Iodophenyl)guanidine serves as an intermediate in the synthesis of more complex molecules. Its versatility as a building block is enhanced by the presence of the iodine atom, which can undergo various substitution reactions to yield derivatives with diverse functionalities. This makes it an invaluable reagent in organic synthesis.

The study of 1-(2-Iodophenyl)guanidine's chemical reactivity has also contributed to our understanding of guanidine chemistry. Researchers have explored its participation in nucleophilic additions, coupling reactions, and other transformations, revealing novel reaction pathways that could be harnessed for the creation of new chemical entities.

In conclusion, 1-(2-Iodophenyl)guanidine, CAS number 1251246-60-2, stands out as a multifaceted compound with applications spanning organic synthesis and pharmacology. Its unique structure and properties make it a valuable asset for researchers seeking to advance their work in these fields. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in scientific advancements.